N-[2-(3-benzyl-1,2,4-oxadiazol-5-yl)ethyl]imidazo[1,2-a]pyridine-6-carboxamide

• IUPAC Name: N-[2-(3-benzyl-1,2,4-oxadiazol-5-yl)ethyl]imidazo[1,2-a]pyridine-6-carboxamide
• InChI: InChI=1S/C19H17N5O2/c25-19(15-6-7-17-20-10-11-24(17)13-15)21-9-8-18-22-16(23-26-18)12-14-4-2-1-3-5-14/h1-7,10-11,13H,8-9,12H2,(H,21,25)
• InChI Key: RDRBOFBUCIIWBO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2=NOC(=N2)CCNC(=O)C3=CN4C=CN=C4C=C3
• Molecular Formula: C19H17N5O2
• Molecular Weight: 347.4 g/mol

Description

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines, to which our compound of interest belongs, has been a vibrant area of research due to their potent medicinal properties. Novel methods for their synthesis and functionalization continue to emerge, highlighting the compound's relevance in drug development. Metal-free approaches alongside transition metal catalysis have significantly advanced the field, offering diverse methodologies for functionalizing this scaffold at various positions, thus enhancing its utility in synthesizing related compounds (Shankar et al., 2023).

Molecular Structure Analysis

The molecular structure of compounds containing imidazo[1,2-a]pyridine has been extensively studied, revealing a wide range of spectroscopic properties and structures. These studies are crucial for understanding the compound's reactivity and potential applications in various fields, including medicinal chemistry and materials science (Boča et al., 2011).

Chemical Reactions and Properties

Chemical reactions involving N-[2-(3-benzyl-1,2,4-oxadiazol-5-yl)ethyl]imidazo[1,2-a]pyridine-6-carboxamide and related compounds are diverse, including functionalization reactions at each carbon atom of the imidazo[1,2-a]pyridine scaffold. These reactions are pivotal for the development of novel compounds with enhanced pharmacokinetic profiles and efficiencies, underlining the scaffold's versatility in organic synthesis (Shankar et al., 2023).

Physical Properties Analysis

The physical properties of such compounds are largely influenced by their molecular structure. Studies on related compounds have highlighted their significant spectroscopic, magnetic, and electrochemical properties, which are vital for their potential applications in various domains, including drug development and material science (Boča et al., 2011).

Chemical Properties Analysis

The chemical properties of N-[2-(3-benzyl-1,2,4-oxadiazol-5-yl)ethyl]imidazo[1,2-a]pyridine-6-carboxamide, including its reactivity and stability, are key areas of investigation. Research into these aspects provides essential insights into how these compounds interact with various reagents and conditions, facilitating their use in synthetic chemistry and drug design (Shankar et al., 2023).

Scientific Research Applications

Antimycobacterial Activity

A study on the design and synthesis of novel imidazo[1,2-a]pyridine-3-carboxamides (IPAs) highlights the antimycobacterial activity of compounds with structures based on IMB-1402. The findings indicate that certain IPAs exhibit significant activity against both drug-sensitive and drug-resistant Mycobacterium tuberculosis (MTB) strains. Compounds with an N-[2-(piperazin-1-yl)ethyl] moiety showed promise as an alternative linker for further structure-activity relationship (SAR) studies, suggesting a pathway for developing new antimycobacterial agents (Kai Lv et al., 2017).

Synthesis and Functionalization

The synthesis and functionalization reactions of related compounds, such as 4-Benzoyl-1,5-Diphenyl-1H-Pyrazole-3-Carboxylic Acid and Acid Chloride with 2,3-Diaminopyridine, were investigated. This research provides insights into the chemical reactions and mechanisms underlying the formation of imidazo[1,2-a]pyridines, a class of compounds to which N-[2-(3-benzyl-1,2,4-oxadiazol-5-yl)ethyl]imidazo[1,2-a]pyridine-6-carboxamide belongs. These studies contribute to the broader understanding of the chemical properties and potential applications of such compounds (İ. Yıldırım et al., 2005).

Antiulcer Agents

Research on new imidazo[1,2-a]pyridines substituted at the 3-position synthesized as potential antisecretory and cytoprotective antiulcer agents indicates the medical application potential of these compounds. Although no significant antisecretory activity was observed in the gastric fistula rat model, several compounds demonstrated good cytoprotective properties. This suggests that structurally similar compounds like N-[2-(3-benzyl-1,2,4-oxadiazol-5-yl)ethyl]imidazo[1,2-a]pyridine-6-carboxamide could be explored for their potential in treating ulcers (J. Starrett et al., 1989).

Aldehyde Oxidase Metabolism

A study on systematic structure modifications of imidazo[1,2-a]pyrimidine to reduce metabolism mediated by aldehyde oxidase (AO) highlights the challenges associated with the rapid metabolism of this class of compounds. By altering the heterocycle or blocking the reactive site, researchers were able to reduce AO-mediated oxidation. This research is relevant for understanding the metabolic stability and thus the potential therapeutic applicability of similar compounds, including N-[2-(3-benzyl-1,2,4-oxadiazol-5-yl)ethyl]imidazo[1,2-a]pyridine-6-carboxamide (A. Linton et al., 2011).

Future Directions

The future directions for research on “N-[2-(3-benzyl-1,2,4-oxadiazol-5-yl)ethyl]imidazo[1,2-a]pyridine-6-carboxamide” and related compounds could include further exploration of their potential as anti-infective agents. Additionally, the development of new synthetic strategies for 1,2,4-oxadiazoles could be a promising area of research.